Cas no 2171679-38-0 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• CAS No: 2171679-38-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6422876
• PubChem ID: 165818179
• Update Time: 2025-07-23

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]propanoic acid
• 2171679-38-0
• EN300-1567593

• Inchi： 1S/C25H30N2O6/c1-4-27(14-13-22(28)29)24(30)23(16(2)32-3)26-25(31)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,23H,4,13-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： ZIKZVDXBPKOPCJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCC(=O)O)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid

Introduction to 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid (CAS No. 2171679-38-0)

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171679-38-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes functional groups such as amides, esters, and aromatic rings. The presence of these features makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid is a testament to the ingenuity of modern synthetic chemistry. The core of the molecule consists of a butanamidopropanoic acid backbone, which is modified with various substituents to enhance its pharmacological properties. Specifically, the N-terminal amine group is protected by an N-ethtoxycarbonyl (Netaoc) group, while the side chain features a fluorenylmethoxycarbonyl (Fmoc) moiety. Additionally, the presence of a 3-methoxy group at the third carbon position introduces further complexity and potential for biological activity.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis as an amino acid protecting group. However, in this context, the Fmoc moiety may serve additional purposes beyond simple protection. For instance, it could enhance the solubility of the compound or influence its interactions with biological targets. The N-ethtoxycarbonyl (Netaoc) group, on the other hand, provides stability to the amine group during synthetic processes and can be selectively removed under specific conditions, allowing for further functionalization.

The 3-methoxy substituent adds another layer of variability to the molecule. Methoxy groups are known to influence electronic properties and metabolic stability, making them valuable in medicinal chemistry for fine-tuning pharmacokinetic profiles. The combination of these functional groups suggests that 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid may exhibit unique properties that make it suitable for various therapeutic applications.

In recent years, there has been growing interest in molecules that incorporate fluorene-based scaffolds due to their favorable photophysical properties and potential biological activities. Fluorene derivatives have been explored in numerous fields, including photodynamic therapy, luminescent probes, and drug delivery systems. The presence of the fluorenylmethoxycarbonyl group in CAS No. 2171679-38-0 positions this compound as a candidate for such applications.

The butanamidopropanoic acid backbone itself is a common motif in biologically active compounds. Amides are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic effects. Additionally, the elongated aliphatic chain provides flexibility and can influence binding affinity and selectivity. The methoxy group on the third carbon further modulates these interactions by introducing a slight electron-donating effect.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simpler compounds like this one are often used as starting points for structure-based design or fragment-based drug development. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored properties.

Recent advancements in computational chemistry have made it possible to predict the biological activity of molecules with high accuracy before they are synthesized. Techniques such as molecular docking and virtual screening allow researchers to identify promising candidates based on their predicted interactions with biological targets. CAS No. 2171679-38-0 could be subjected to such analyses to explore its potential applications.

The synthesis of complex molecules like 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid requires meticulous planning and expertise in organic synthesis. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions. The presence of multiple sensitive functional groups necessitates careful control over reaction conditions to prevent degradation or unwanted modifications.

In conclusion, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid (CAS No. 2171679-38-0) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for exploring new therapeutic strategies. As research in medicinal chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in discovering safer and more effective treatments for various diseases.